Cas no 955975-27-6 ((2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid)

• Product Name: (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid
• CAS No: 955975-27-6
• MF: C₁₂H₁₅FN₂O₃
• MW: 254.257506608963
• CID: 5262446
• Update Time: 2025-11-06

(2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid

• Inchi： 1S/C12H15FN2O3/c1-7(2)10(11(16)17)15-12(18)14-9-5-3-8(13)4-6-9/h3-7,10H,1-2H3,(H,16,17)(H2,14,15,18)/t10-/m0/s1
• InChI Key： HKEVUDPCJJUDCM-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(NC1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid

The Chemical Compound CAS No. 955975-27-6: A Comprehensive Overview of (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic Acid

(2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid, identified by the CAS registry number 955975-27-6, is a complex organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its chiral center at the second carbon atom, which imparts optical activity and plays a crucial role in its biological interactions. The presence of a fluorinated aromatic ring further enhances its chemical reactivity and selectivity, making it an intriguing subject for research and development.

The structure of this compound consists of a butanoic acid backbone with a methyl group at the third carbon and a substituted amino group at the second carbon. The amino group is connected to a 4-fluorophenyl ring via an amide bond, creating a unique molecular architecture that facilitates specific interactions with biological targets. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of enzyme inhibitors and receptor agonists.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess, ensuring the production of the desired (2S) enantiomer with minimal environmental impact. These methods not only improve yield but also reduce costs, making large-scale production feasible for industrial applications.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate key enzymes involved in metabolic pathways suggests potential applications in treating metabolic disorders such as obesity and diabetes. Additionally, its selectivity for certain receptors makes it a candidate for developing targeted therapies in oncology and neurodegenerative diseases.

The fluorinated aromatic ring in this compound contributes significantly to its stability and bioavailability. Fluorine's electronegativity enhances the molecule's lipophilicity, allowing it to cross biological membranes more effectively than its non-fluorinated counterparts. This property is particularly advantageous in drug delivery systems, where sustained release and efficient absorption are critical.

Recent research has also explored the environmental fate of (2S)-2-[(4-fluorophenyl)carbamoylamino]-3-methylbutanoic acid. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its ecological footprint. This finding aligns with global efforts to develop sustainable chemical products that do not harm the environment.

In conclusion, CAS No. 955975-27-6 represents a cutting-edge compound with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthesis and pharmacology, positions it as a valuable asset in modern chemical research and development.